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Compound of Interest

Compound Name: 1-Methoxybutane-2-thiol

cat. No.: B15242523

CAS Number: 1343133-82-3
For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the available information on 1-Methoxybutane-2-
thiol. Despite a comprehensive search of scientific literature and chemical databases, detailed
experimental data for this specific compound remains limited. This document presents the
confirmed identification of the compound and provides a summary of general knowledge
regarding related alkoxy thiol compounds, offering a foundational resource in the absence of
specific data.

Compound Identification

The Chemical Abstracts Service (CAS) number for 1-Methoxybutane-2-thiol has been
confirmed as 1343133-82-3. This identifier is consistently cited by various chemical suppliers,
solidifying the compound's unique registration in chemical literature and commerce.

Property Value Source
Chemical Name 1-Methoxybutane-2-thiol N/A
CAS Number 1343133-82-3 N/A
Molecular Formula C5H120S N/A
Molecular Weight 120.21 g/mol N/A
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Physicochemical Properties

Specific, experimentally determined physicochemical data for 1-Methoxybutane-2-thiol, such
as boiling point, melting point, density, and solubility, are not readily available in published
literature. For context, related, more studied compounds are referenced below. It is crucial to
note that these values are not directly applicable to 1-Methoxybutane-2-thiol and should be

used with caution as estimations.

4-methoxy-2- .
Property ) 1-Butanethiol
methylbutane-2-thiol
Boiling Point Not Available 98.5°C
Density Not Available 0.84 g/cm?3
Flash Point Not Available 2°C
Solubility Not Available Insoluble in water

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 1-
Methoxybutane-2-thiol are not currently available in peer-reviewed scientific literature.
General synthetic routes for alkoxy thiols may involve the nucleophilic substitution of a suitable
leaving group with a thiol-containing nucleophile or the addition of a thiol to an unsaturated
precursor. However, without specific literature, any proposed pathway would be purely
theoretical.

Analytical Methods

Specific analytical methods for the characterization and quantification of 1-Methoxybutane-2-
thiol have not been documented. Generally, the analysis of thiols can be accomplished using a
variety of techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): A common method for the analysis of
volatile sulfur compounds.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be critical for
structural elucidation.

« Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations, such as the
S-H stretch.

Safety and Toxicology

No specific toxicological data for 1-Methoxybutane-2-thiol has been found. As a general
precaution, it should be handled with care in a well-ventilated laboratory, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn. For
related thiols, potential hazards include flammability and irritation to the skin, eyes, and
respiratory system.

Logical Relationship for General Thiol Analysis

The following diagram illustrates a generalized workflow for the analysis of a novel thiol
compound like 1-Methoxybutane-2-thiol, from initial synthesis to final characterization.

General Workflow for Thiol Analysis
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 To cite this document: BenchChem. [1-Methoxybutane-2-thiol: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15242523#1-methoxybutane-2-thiol-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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